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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylbenzoic acid

CAS No.: 7697-32-7

Cat. No.: B2775547

Get Quote

Executive Summary & Chemical Context
In the realm of medicinal chemistry, 4-Bromo-3,5-dimethylbenzoic acid serves as a high-

value pharmacophore scaffold.[1] Its value lies in its molecular symmetry and the steric

crowding around the bromine handle. The two ortho-methyl groups (positions 3 and 5) create a

steric pocket that influences both the reactivity of the bromine in cross-coupling reactions (e.g.,

Suzuki-Miyaura) and the solubility profile of the carboxylic acid tail.

This guide provides a rigorous breakdown of the spectroscopic signatures required to validate

this compound. Unlike simple benzoic acids, the symmetry of the 3,5-dimethyl substitution

pattern simplifies the NMR spectrum but requires careful integration analysis to distinguish it

from its isomers (e.g., 4-bromo-2,5-dimethylbenzoic acid).

Chemical Identity[2][3]
IUPAC Name: 4-Bromo-3,5-dimethylbenzoic acid

CAS Number: 7697-32-7[2]
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Molecular Formula: C₉H₉BrO₂[2][3]

Molecular Weight: 229.07 g/mol [3]

Symmetry Element:

axis passing through C1 and C4.

Structural Logic & Symmetry Analysis
Before analyzing the spectra, one must understand the theoretical prediction. The molecule

possesses a plane of symmetry running through the carboxylic acid, the benzene ring center,

and the bromine atom.

Proton Equivalence: The protons at positions 2 and 6 are chemically equivalent. The protons

on the two methyl groups (positions 3 and 5) are chemically equivalent.

Carbon Equivalence: C2 is equivalent to C6; C3 is equivalent to C5.

Senior Scientist Insight: If your 1H NMR spectrum shows two aromatic signals or two distinct

methyl signals, your sample is impure or isomeric (likely the 2,5-dimethyl isomer). A pure

sample must show clean singlets due to this symmetry.

Spectroscopic Data Standards
A. Nuclear Magnetic Resonance (NMR)
Solvent Note: While CDCl₃ is standard, this compound is a carboxylic acid with moderate

lipophilicity. DMSO-d₆ is the recommended solvent for characterization to prevent dimerization

of the acid and ensure the -COOH proton is visible (often broad or missing in CDCl₃ due to

exchange).

Table 1: 1H NMR Diagnostic Signals (400 MHz, DMSO-d₆)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Structural
Insight

13.0 - 13.2
Broad Singlet (br

s)
1H -COOH

Highly

deshielded acidic

proton. May be

invisible if "wet"

solvent is used.

7.70 - 7.75 Singlet (s) 2H Ar-H (C2, C6)

Equivalence

confirms

symmetry. Lack

of coupling (d/t)

rules out 2,3- or

3,4-substitution.

2.40 - 2.45 Singlet (s) 6H Ar-CH₃ (C3, C5)

Integration of 6H

vs 2H aromatic is

the key purity

check.

Table 2: 13C NMR Diagnostic Signals (100 MHz, DMSO-d₆)
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Chemical Shift (δ,
ppm)

Carbon Type Assignment Notes

167.0 - 168.0 Quaternary (C=O) -COOH
Typical benzoic acid

carbonyl.

138.0 - 139.0 Quaternary C3, C5 (C-Me)

Deshielded by

methyls and ring

current.

130.0 - 132.0 Quaternary C4 (C-Br)

Ipso carbon.

Distinctive shift due to

heavy atom effect

(Br).

128.0 - 129.0 Methine (CH) C2, C6
Equivalent aromatic

carbons.

127.0 - 128.0 Quaternary C1 (C-COOH)
Attachment point for

acid.

23.0 - 24.0 Methyl (CH₃) -CH₃ Aliphatic methyls.

B. Mass Spectrometry (MS)
The presence of Bromine provides a definitive "fingerprint" due to the natural abundance of

isotopes ⁷⁹Br (50.7%) and ⁸¹Br (49.3%).

Table 3: Mass Spectrum Fragmentation (EI/ESI)
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m/z Value Ion Identity Relative Intensity Diagnostic Value

228 / 230 [M]⁺ or [M+H]⁺ ~1:1 Ratio

Critical: The "Twin

Peak" signature

confirms the presence

of one Bromine atom.

211 / 213 [M - OH]⁺ ~1:1 Ratio

Loss of hydroxyl

group (acylium ion

formation).

149 [M - Br]⁺ High

Loss of Bromine. The

isotope pattern

disappears here

(single peak).

105 [M - Br - CO₂]⁺ High

Aryl cation

(dimethylphenyl

cation).

C. Infrared Spectroscopy (IR)
3300 - 2500 cm⁻¹: O-H stretch (Carboxylic Acid). Very broad, often "hairy" appearance

overlapping C-H stretches.

1680 - 1700 cm⁻¹: C=O stretch. Strong, sharp band.

~550 - 650 cm⁻¹: C-Br stretch. Fingerprint region confirmation.

Experimental Protocols & Workflow
Protocol 1: NMR Sample Preparation (The "Dry" Method)
Context: Carboxylic acids exchange protons with residual water in deuterated solvents,

broadening the -COOH peak and confusing integration.

Selection: Use DMSO-d₆ ampoules (100% isotopic purity) rather than a stock bottle to

minimize water content.
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Concentration: Dissolve ~10-15 mg of sample in 0.6 mL solvent. High concentration favors

dimer formation; low concentration favors monomer. For sharp peaks, aim for 10 mg.

Shimming: Due to the methyl groups, rotational sidebands can sometimes interfere. Ensure

rigorous shimming of the Z1 and Z2 coils.

Protocol 2: Purity Assessment via Isotope Pattern
When analyzing LC-MS data for this compound, do not rely on a single mass extraction.

Extract Ion Chromatogram (XIC) for both m/z 229 and 231 (in positive mode) or 227 and 229

(in negative mode).

Validation Rule: The retention time for both masses must be identical. Any deviation

suggests a co-eluting impurity (non-brominated).

Visualizations
Diagram 1: Structural Elucidation Logic Flow
This diagram illustrates the decision matrix a scientist should follow to confirm the identity of 4-
Bromo-3,5-dimethylbenzoic acid, distinguishing it from isomers.
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Unknown Sample
(Suspected 4-Br-3,5-Me-Benzoic Acid)

Mass Spectrometry (LC-MS/GC-MS)

Isotope Pattern Check
(M and M+2)

1:1 Ratio Observed?
(Confirms 1 Bromine)

Yes

1H NMR (DMSO-d6)

Symmetry Analysis
(Aromatic Region)

2H Singlet @ ~7.7 ppm?
(Confirms Symmetry)

Yes (Symmetry Axis)

Doublets/Multiplets Observed?

No

Identity Confirmed:
4-Bromo-3,5-dimethylbenzoic acid

Reject:
Isomer (e.g., 2,5-dimethyl or 2,4-dimethyl)
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Caption: Logical workflow for confirming the structure of 4-Bromo-3,5-dimethylbenzoic acid
using MS isotope patterns and NMR symmetry rules.

Diagram 2: Synthesis & Impurity Origin
Understanding the synthesis helps anticipate impurities (e.g., unbrominated starting material or

dibrominated byproducts).

3,5-Dimethylbenzoic Acid
(Starting Material)

Br2 / FeBr3
(Bromination)

4-Bromo-3,5-dimethylbenzoic acid
(Major Product)

Electrophilic Subst.
(Steric Control)

Impurity A:
Unreacted SM
(No Br isotope)

Incomplete Rxn

Impurity B:
2,4-Dibromo species
(Over-bromination)

Excess Br2

Click to download full resolution via product page

Caption: Synthetic pathway highlighting potential impurities. The steric hindrance at C4 usually

prevents poly-bromination, but unreacted starting material is a common contaminant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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